3-[(2-Methoxyethanesulfonyl)methyl]benzene-1-sulfonyl chloride

• IUPAC Name: 3-(2-methoxyethylsulfonylmethyl)benzenesulfonyl chloride
• InChI: InChI=1S/C10H13ClO5S2/c1-16-5-6-17(12,13)8-9-3-2-4-10(7-9)18(11,14)15/h2-4,7H,5-6,8H2,1H3
• InChI Key: DXIDCEXITMAADO-UHFFFAOYSA-N
• Canonical SMILES: COCCS(=O)(=O)CC1=CC(=CC=C1)S(=O)(=O)Cl
• Molecular Formula: C10H13ClO5S2
• Molecular Weight: 312.8 g/mol

Description

3-[(2-Methoxyethanesulfonyl)methyl]benzene-1-sulfonyl chloride is a chemical compound with the CAS Number: 1342605-41-7. It has a molecular weight of 312.79. The IUPAC name for this compound is 3-{[(2-methoxyethyl)sulfonyl]methyl}benzenesulfonyl chloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H13ClO5S2/c1-16-5-6-17(12,13)8-9-3-2-4-10(7-9)18(11,14)15/h2-4,7H,5-6,8H2,1H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Scientific Research Applications

Efficient Synthesis of Methylene Acetals

A novel synthesis approach for benzyl chlorides and methylene acetals, utilizing 2,4-dichloro-6-methoxy[1,3,5]triazine (MeOTCT) and dimethyl sulfoxide, demonstrated high yields for methylene acetals of steroids. This methodology offers an efficient route for the synthesis of methylene acetals, with a plausible mechanism proposed based on experimental observations (Guobiao Chu et al., 2009).

Green Methodology for Benzoylation

The use of benzoyl cyanide in the ionic liquid 1-methoxyethyl-3-methylimidazolium methanesulfonate provided a 'green' alternative for efficient and selective benzoylation of nucleosides. This methodology extends to a wide range of substrates, indicating the versatility of the benzoylating system in mild reaction conditions (A. Prasad et al., 2005).

Catalysis of Benzimidazoles Synthesis

Ionic liquids featuring sulfonic acid functionalized imidazolium salts alongside FeCl3 catalyze the condensation of benzene-1, 2-diamine with aromatic aldehydes efficiently, offering a green oxidant in the synthesis of benzimidazole derivatives. This reaction showcases the use of carboxylic acids instead of aldehydes, highlighting a versatile catalytic system (A. Khazaei et al., 2011).

Optimization of Sulfonyl Chloride Reactions

The process optimization for the synthesis of Methyl 2-methoxy-5-aminosulfonyl benzoate, an intermediate of sulpiride, from salicylic acid demonstrates the significance of optimizing reaction conditions to improve yields across several reaction steps, including etherification and sulfonyl chloride reactions. This study underscores the efficiency improvements in pharmaceutical intermediate production (W. Xu et al., 2018).